Cas no 58909-84-5 (3,5-Dioxa-8-aza-4-phosphahexacosan-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, innersalt, 4-oxide, (7S)-)

3,5-Dioxa-8-aza-4-phosphahexacosan-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, innersalt, 4-oxide, (7S)- structure
58909-84-5 structure
Product Name:3,5-Dioxa-8-aza-4-phosphahexacosan-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, innersalt, 4-oxide, (7S)-
CAS No:58909-84-5
MF:C41H83N2O6P
MW:731.081294298172
CID:370202
PubChem ID:6453725
Update Time:2025-04-19

3,5-Dioxa-8-aza-4-phosphahexacosan-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, innersalt, 4-oxide, (7S)- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dioxa-8-aza-4-phosphahexacosan-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, innersalt, 4-oxide, (7S)-
    • N-stearoyl-D-erythro-sphingosylphosphorylcholine
    • 3,5-Dioxa-8-aza-4-phosphahexacosan-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, innersa
    • D-erythro-2-N-stearoylsphingosyl-1-phosphocholine
    • (2S,3R,4E)-3-hydroxy-2-(octadecanoylamino)octadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
    • 2,3-(N-Steroylsphingosyl)-1-phosphocholine
    • 2,3-Sppc
    • 3,5-Dioxa-8-aza-4-phosphahexacosan-1-aminium, 4-hydroxy-7-(1-hydroxy-2-hexadecenyl)-N,N,N-trimethyl-9-oxo-, hydroxide, inner salt, 4-oxide, (R-(R*,S*-(E)))-
    • N-Stearoylsphingomyelin
    • N-stearoylsphing-4-enine-1-phosphocholine
    • SM d36:1
    • Ethanaminium,2-[[hydroxy[[(2R,3S,4E)-3-hydroxy-2-[(1-oxooctadecyl)amino]-4-octadecen-1-yl]oxy]phosphinyl]oxy]-N,N,N-trimethyl-,innersalt,rel-
    • DTXSID501313528
    • (2S,3R,4E)-3-hydroxy-2-(stearoylamino)octadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
    • [(E,2S,3R)-3-hydroxy-2-(octadecanoylamino)octadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
    • N-(octadecanoyl)-sphing-4-enine-1-phosphocholine
    • stearoyl sphingomyelin
    • HY-148388
    • BML3-D05
    • 05UG6280NI
    • (2S,3R,4E)-3-hydroxy-2-(octadecanoylamino)octadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
    • N-Octadecanoylsphingosylphosphorylcholine
    • SCHEMBL14889266
    • Sphingomyelin from Bovine Brain
    • Ethanaminium, 2-[[hydroxy[[(2R,3S,4E)-3-hydroxy-2-[(1-oxooctadecyl)amino]-4-octadecen-1-yl]oxy]phosphinyl]oxy]-N,N,N-trimethyl-, inner salt, rel-
    • (2-{[(2S,3R,4E)-3-hydroxy-2-octadecanamidooctadec-4-en-1-yl phosphonato]oxy}ethyl)trimethylazanium
    • N-stearoylsphingosine-1-phosphocholine
    • CS-0621186
    • Sphingomyelin (d18:1/18:0)
    • 58909-84-5
    • sphingomyelin 18:0
    • Q27156784
    • AKOS037645436
    • SPHINGOMYELINS N-STEAROYLSPHINGOMYELIN [MI]
    • Sphingomyelin (bovine spinal cord)
    • NCGC00161363-01
    • 3,5-DIOXA-8-AZA-4-PHOSPHAHEXACOSAN-1-AMINIUM, 4-HYDROXY-7-(1-HYDROXY-2-HEXADECENYL)-N,N,N-TRIMETHYL-9-OXO-, INNER SALT, 4-OXIDE, (R-(R*,S*-(E)))-
    • N-Acyl-4-sphingenyl-1-O-phosphorylcholine;N-Acyl-D-sphingosine-1-phosphocholine
    • 3,5-DIOXA-8-AZA-4-PHOSPHAHEXACOSAN-1-AMINIUM, 4-HYDROXY-7-((1R,2E)-1-HYDROXY-2-HEXADECENYL)-N,N,N-TRIMETHYL-9-OXO-, INNER SALT, 4-OXIDE, (7S)-
    • LMSP03010001
    • CHEMBL1609656
    • CHEBI:83358
    • 18:0 SM (d18:1/18:0), N-stearoyl-D-erythro-sphingosylphosphorylcholine, powder
    • UNII-05UG6280NI
    • N-stearoylsphingosine-phosphorylcholine
    • C18 Sphingomyelin
    • AS-60769
    • N-octadecanoylsphing-4-enine-1-phosphocholine
    • N-octadecanoylsphingosine-1-phosphocholine
    • Brain SM, Sphingomyelin (Brain, Porcine), powder
    • SM(d18:1/18:0)
    • 134731-80-9
    • stearoylsphingomyelin
    • 3,5-Dioxa-8-aza-4-phosphahexacosan-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S)-
    • LKQLRGMMMAHREN-YJFXYUILSA-N
    • G77945
    • 1ST170769
    • 85187-10-6
    • Inchi: 1S/C41H83N2O6P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-41(45)42-39(38-49-50(46,47)48-37-36-43(3,4)5)40(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h32,34,39-40,44H,6-31,33,35-38H2,1-5H3,(H-,42,45,46,47)/b34-32+/t39-,40+/m0/s1
    • InChI Key: LKQLRGMMMAHREN-YJFXYUILSA-N
    • SMILES: P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 730.599
  • Monoisotopic Mass: 730.599
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 38
  • Complexity: 826
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108A^2
  • XLogP3: 13.4

Experimental Properties

  • LogP: 12.01980

3,5-Dioxa-8-aza-4-phosphahexacosan-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, innersalt, 4-oxide, (7S)- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

3,5-Dioxa-8-aza-4-phosphahexacosan-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, innersalt, 4-oxide, (7S)- Pricemore >>

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